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Compound of Interest

Compound Name: CC0651

Cat. No.: B15573608 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive overview of the

recommended disposal procedures for CC0651, an allosteric inhibitor of the human Cdc34

ubiquitin-conjugating enzyme.

Core Disposal Principles
As a chlorinated organic compound, CC0651 requires careful disposal as chemical waste. It

should not be disposed of down the drain or in regular solid waste streams. The primary route

of disposal is through a licensed hazardous waste disposal company.

Quantitative Data Summary
For safe handling and disposal, key physical and chemical properties of CC0651 are

summarized below. This information is critical for waste characterization and ensuring

compatibility with other waste streams.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15573608?utm_src=pdf-interest
https://www.benchchem.com/product/b15573608?utm_src=pdf-body
https://www.benchchem.com/product/b15573608?utm_src=pdf-body
https://www.benchchem.com/product/b15573608?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573608?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₂₀H₂₁Cl₂NO₆

Molecular Weight 442.29 g/mol

Appearance Solid

Solubility 10 mM in DMSO

Storage (Solid Powder) -20°C for 12 Months; 4°C for 6 Months

Storage (In Solvent) -80°C for 6 Months; -20°C for 6 Months

Experimental Protocols for Disposal
The disposal of CC0651 should be managed by trained personnel following established

laboratory safety protocols. The following step-by-step procedure outlines the process for

preparing CC0651 waste for collection.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Designated hazardous chemical waste container (clearly labeled)

Waste manifest or tracking form

Procedure:

Segregation: Isolate waste containing CC0651 from other laboratory waste streams. This

includes unused solid compound, contaminated labware (e.g., pipette tips, vials), and

solutions.

Containerization:

Solid Waste: Place solid CC0651 and contaminated disposable items into a designated,

leak-proof, and clearly labeled hazardous waste container.
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Liquid Waste: Collect solutions containing CC0651 in a compatible, sealed, and labeled

waste container. If dissolved in a solvent like DMSO, the container should be appropriate

for flammable liquids.

Labeling: Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: (2R,3S,4S)-5-(3',5'-Dichloro-[1,1'-biphenyl]-4-yl)-2,3-dihydroxy-4-

(2-methoxyacetamido)pentanoic acid

The CAS number: 1319207-44-7

An indication of the hazards (e.g., "Toxic," "Irritant" - based on the full SDS)

The accumulation start date

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.

Disposal: Arrange for the collection of the hazardous waste by a licensed environmental

disposal service. Provide the waste manifest with all required information.

CC0651 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of CC0651 waste.
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Generate CC0651 Waste

Is the waste solid or liquid?

Solid Waste (e.g., unused compound, contaminated labware)

Solid

Liquid Waste (e.g., solutions in DMSO)

Liquid

Place in a labeled, sealed solid hazardous waste container Collect in a labeled, sealed liquid hazardous waste container

Store in designated hazardous waste accumulation area

Arrange for pickup by a licensed hazardous waste disposal service

Complete waste manifest for disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of CC0651.

To cite this document: BenchChem. [Essential Guidance for the Safe Disposal of CC0651].
BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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